Cas no 91261-00-6 (Phenol, 2,4-dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]-)

• Product Name: Phenol, 2,4-dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]-
• CAS No: 91261-00-6
• MF: C₁₃H₈Br₄O₂
• MW: 515.817420959473
• CID: 749332
• PubChem ID: 71328098
• Update Time: 2025-04-19

Phenol, 2,4-dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]-
• 2,6-dibromo-4-[(3,5-dibromo-2-hydroxyphenyl)methyl]phenol
• 2,4-Dibromo-6-[(3,5-dibromo-4-hydroxyphenyl)methyl]phenol
• DTXSID20757089
• 91261-00-6

• Inchi： 1S/C13H8Br4O2/c14-8-4-7(12(18)11(17)5-8)1-6-2-9(15)13(19)10(16)3-6/h2-5,18-19H,1H2
• InChI Key： KQYHUMOZWUBEPG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)CC1C=C(C(=C(C=1)Br)O)Br)Br

Computed Properties

• Exact Mass: 515.72168g/mol
• Monoisotopic Mass: 511.72578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 40.5Ų